Cas no 898784-70-8 ( )

  structure
  structure
Product Name: 
CAS No:898784-70-8
MF:C12H16ClNO
MW:225.714542388916
CID:994289
PubChem ID:24723702
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyridin-4-yl)heptan-1-one
    • 2-CHLORO-4-HEPTANOYLPYRIDINE
    • 898784-70-8
    • MFCD07699411
    • AKOS016019121
    • DTXSID50642136
    •  
    • MDL： MFCD07699411
    • Inchi： 1S/C12H16ClNO/c1-2-3-4-5-6-11(15)10-7-8-14-12(13)9-10/h7-9H,2-6H2,1H3
    • InChI Key： XCKDHTMGUARVLY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CN=1)C(CCCCCC)=O

Computed Properties

  • Exact Mass: 225.09200
  • Monoisotopic Mass: 225.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.88810

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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 898784-70-8 97%
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A2B Chem LLC
AD04213-1g
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 898784-70-8 97%
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 $660.00 2024-04-19
A2B Chem LLC
AD04213-2g
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 898784-70-8 97%
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A2B Chem LLC
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 898784-70-8 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 898784-70-8 98%
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Crysdot LLC
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2-Chloro-4-heptanoylpyridine
 898784-70-8 95+%
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 $512 2024-07-19
Crysdot LLC
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2-Chloro-4-heptanoylpyridine
 898784-70-8 95+%
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